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Compound of Interest

Compound Name: Methyl 6-formylnicotinate

Cat. No.: B162074 Get Quote

This guide provides an in-depth overview of Methyl 6-formylnicotinate, a key pyridine

derivative intermediate in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical identity,

properties, and synthesis. This compound serves as a critical building block in the creation of a

variety of complex organic molecules, including pharmaceutical intermediates.[1]

Chemical Identity
IUPAC Name: methyl 6-formylpyridine-3-carboxylate[2]

Common Name: Methyl 6-formylnicotinate

Synonyms: 6-formyl-3-pyridinecarboxylic acid methyl ester, methyl 6-formylpyridine-3-

carboxylate[2][3]

CAS Number: 10165-86-3

Physicochemical Properties
The properties of Methyl 6-formylnicotinate are summarized below, providing essential data

for its handling, storage, and application in experimental settings.
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Property Value Source(s)

Molecular Formula C₈H₇NO₃ [2][3][4][5][6]

Molecular Weight 165.15 g/mol [2][3][4][5][6]

Appearance Solid [4]

Melting Point 118-120 °C [7]

Boiling Point 272.9 °C at 760 mmHg [2]

Density 1.249 g/cm³ [2]

InChI Key
BZOWIADSJYMJJJ-

UHFFFAOYSA-N
[2][4][5][7]

SMILES
COC(=O)C1=CN=C(C=C1)C=

O
[2][4]

Storage Conditions
Inert atmosphere, 2-8 °C or

-20°C, sealed storage
[2][3]

Experimental Protocol: Synthesis
Methyl 6-formylnicotinate can be synthesized via the oxidation of methyl 6-

hydroxymethylnicotinate. The following protocol provides a general procedure for this

conversion.[8][9]

Objective: To synthesize Methyl 6-formylnicotinate from Methyl 6-hydroxymethylnicotinate.

Materials:

Methyl 6-hydroxymethylnicotinate (7 g, 37 mmol)

Manganese dioxide (MnO₂) (32.3 g, 372 mmol)

Dichloromethane (CH₂Cl₂) (200 mL)

Silica gel for column chromatography
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Petroleum ether

Ethyl acetate

Procedure:

A mixture of methyl 6-hydroxymethylnicotinate (7 g, 37 mmol) and manganese dioxide (32.3

g, 372 mmol) is prepared in dichloromethane (200 mL).[8][9]

The mixture is stirred at 20°C for 4 hours.[8][9]

Upon completion, the reaction mixture is filtered to remove the solid manganese dioxide.[8]

[9]

The filtrate is concentrated under reduced pressure.[8][9]

The resulting residue is purified by silica gel column chromatography, using a solvent system

of petroleum ether/ethyl acetate (5/1 ratio).[8][9]

The final product, Methyl 6-formylnicotinate, is collected. The reported yield for this

procedure is approximately 97%.[8]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Methyl 6-formylnicotinate.
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Caption: Workflow for the synthesis of Methyl 6-formylnicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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